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Compound of Interest

Compound Name: POLYSILICONE-13

Cat. No.: B1176725

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

POLYSILICONE-13 is a synthetic siloxane polymer commonly utilized in the cosmetics and
personal care industries for its conditioning properties.[1][2] While specific safety data sheets
(SDS) for pure POLYSILICONE-13 are not readily available in the public domain, guidance for
its proper disposal can be formulated based on information for similar silicone polymers and
products containing this ingredient. In a laboratory environment, it is crucial to handle and
dispose of all chemicals with adherence to safety protocols and environmental regulations.

Summary of Key Information

When handling POLYSILICONE-13, researchers should adhere to standard laboratory safety
practices, including the use of personal protective equipment (PPE) such as safety glasses and
gloves. Although not classified as a hazardous substance, direct contact may cause mild
irritation in sensitive individuals.
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Property Data
Physical State Solid[2]
Active Ingredients Approximately 95%]2]

Persistent in the environment and not readily
Environmental Fate biodegradable.[3] Shows moderate acute

toxicity to aquatic life.[3]

Not typically classified as hazardous waste
Regulatory Status under RCRA (Resource Conservation and

Recovery Act).[1]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures provide guidance for the safe and compliant disposal of
POLYSILICONE-13 from a laboratory setting. These protocols are based on general best
practices for non-hazardous chemical waste.

Step 1: Waste Identification and Segregation
o Treat all POLYSILICONE-13 waste as chemical waste.

e Do not mix POLYSILICONE-13 waste with other waste streams such as solvents, agueous

waste, or sharps.

o Collect waste in a dedicated, clearly labeled, and sealed container. The container should be
made of a material compatible with the chemical.

Step 2: Spill Management

 In the event of a spill, absorb the material using an inert absorbent such as sand, earth, or

vermiculite.
» Do not use combustible materials like paper towels to absorb large spills.

o Collect the absorbed material and place it into the designated POLYSILICONE-13 waste
container.
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o Clean the spill area thoroughly with soap and water.

Step 3: Container Management

o Ensure the waste container is kept closed when not in use.

» Store the waste container in a well-ventilated area, away from incompatible materials.

» Label the container clearly with "POLYSILICONE-13 Waste" and any other information
required by your institution's environmental health and safety (EHS) department.

Step 4: Final Disposal
o Dispose of the POLYSILICONE-13 waste through your institution's chemical waste program.

o Consult your EHS department for specific institutional procedures and to schedule a waste
pickup.

e Do not dispose of POLYSILICONE-13 down the drain or in the regular trash, as it is
persistent in the environment.[3]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
POLYSILICONE-13.
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POLYSILICONE-13 Waste Generated

Is it mixed with hazardous waste?
Dispose as hazardous waste following institutional protocol

Collect in a dedicated, labeled container

Small Spill (<10g)
Large Spill (>10g)
Place in waste container Contact EHS for guidance

Store container in a well-ventilated area

No (Bulk)

Absorb with inert material

Arrange for pickup by chemical waste disposal service

Click to download full resolution via product page

Disposal workflow for POLYSILICONE-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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